Cas no 450337-61-8 (N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide)
N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide
- N-(2-(4-methoxyphenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)cyclopentanecarboxamide
- Cyclopentanecarboxamide, N-[2,6-dihydro-2-(4-methoxyphenyl)-5,5-dioxido-4H-thieno[3,4-c]pyrazol-3-yl]-
-
- Inchi: 1S/C18H21N3O4S/c1-25-14-8-6-13(7-9-14)21-17(19-18(22)12-4-2-3-5-12)15-10-26(23,24)11-16(15)20-21/h6-9,12H,2-5,10-11H2,1H3,(H,19,22)
- InChI Key: XTYYZCJMBPZMNY-UHFFFAOYSA-N
- SMILES: C1(C(NC2N(C3=CC=C(OC)C=C3)N=C3CS(=O)(=O)CC3=2)=O)CCCC1
Experimental Properties
- Density: 1.49±0.1 g/cm3(Predicted)
- Boiling Point: 679.6±55.0 °C(Predicted)
- pka: 13.20±0.20(Predicted)
N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0541-0794-2μmol |
N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]cyclopentanecarboxamide |
450337-61-8 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F0541-0794-5μmol |
N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]cyclopentanecarboxamide |
450337-61-8 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
| Life Chemicals | F0541-0794-10μmol |
N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]cyclopentanecarboxamide |
450337-61-8 | 90%+ | 10μl |
$103.5 | 2023-05-17 | |
| Life Chemicals | F0541-0794-1mg |
N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]cyclopentanecarboxamide |
450337-61-8 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F0541-0794-2mg |
N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]cyclopentanecarboxamide |
450337-61-8 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
| Life Chemicals | F0541-0794-3mg |
N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]cyclopentanecarboxamide |
450337-61-8 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
| Life Chemicals | F0541-0794-4mg |
N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]cyclopentanecarboxamide |
450337-61-8 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F0541-0794-5mg |
N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]cyclopentanecarboxamide |
450337-61-8 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
| Life Chemicals | F0541-0794-10mg |
N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]cyclopentanecarboxamide |
450337-61-8 | 90%+ | 10mg |
$118.5 | 2023-05-17 |
N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide
Professional Introduction to Compound with CAS No. 450337-61-8 and Product Name: N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide
The compound identified by the CAS number 450337-61-8 and the product name N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this compound, featuring multiple fused rings and functional groups, makes it a subject of intense interest for researchers exploring novel drug candidates.
At the core of this compound's structure lies a thieno[3,4-c]pyrazole scaffold, which is known for its presence in various bioactive molecules. The 5,5-dioxo substituent further enhances the molecular framework by introducing a reactive ketone group, which can participate in further chemical modifications and biological interactions. The presence of a cyclopentanecarboxamide moiety at the 3-position of the pyrazole ring adds another layer of complexity, potentially influencing both the solubility and metabolic stability of the compound.
Recent studies have highlighted the importance of thieno[3,4-c]pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. For instance, research has demonstrated that compounds containing this scaffold can exhibit anti-inflammatory, antiviral, and anticancer properties. The 4-methoxyphenyl group in the molecule serves as a hydrophobic anchor, enhancing interactions with biological targets while also influencing the overall pharmacokinetic profile.
The synthesis of N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include cyclization reactions to form the thienopyrazole core, followed by functionalization at the 2-position with the methoxybenzene group. The introduction of the dioxo group and the cyclopentanecarboxamide moiety are critical steps that require careful optimization to achieve the desired structural integrity.
In terms of biological activity, preliminary in vitro studies have shown promising results for this compound. The thieno[3,4-c]pyrazole core has been reported to interact with enzymes and receptors involved in inflammatory responses, making it a potential candidate for treating chronic inflammatory diseases. Additionally, the ketone group and amide functionality may contribute to its ability to inhibit specific metabolic pathways relevant to cancer progression. These findings align with broader trends in drug discovery where structural diversity is leveraged to identify novel therapeutic agents.
The pharmacokinetic properties of N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide are also of significant interest. The balance between lipophilicity and polarizability influenced by the methoxyphenyl and cyclopentanecarboxamide groups determines its absorption, distribution, metabolism, and excretion (ADME) profile. Computational modeling has been employed to predict these properties, suggesting that the compound may exhibit reasonable oral bioavailability and metabolic stability.
Future research directions include exploring derivative structures based on this core scaffold to optimize biological activity and pharmacokinetic profiles. Modifications such as varying substituents on the pyrazole ring or introducing additional heterocycles could lead to enhanced efficacy against specific targets. Furthermore,investigations into mechanism-of-action will be crucial for understanding how this compound interacts with biological systems at a molecular level.
The development of new pharmaceuticals relies heavily on advancements in synthetic methodologies and analytical techniques. For compounds like N-2-(4-methoxyphenyl)-5,5-dioxo, 2H, 4H, 6H, 5lambda6-thieno[3, 4-c]pyrazol 3-ylicyclopentanecarboxamide, high-resolution spectroscopy (e.g., NMR and mass spectrometry) is essential for confirming structural integrity throughout synthesis. Additionally, computational chemistry tools such as molecular dynamics simulations can provide insights into binding interactions with potential targets, aiding in rational drug design.
Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are necessary to fully realize the therapeutic potential of this class of compounds. By integrating knowledge from multiple disciplines, researchers can accelerate the discovery pipeline from lead identification to clinical development. The unique structural features of 450337618 highlight its significance as a building block for future drug candidates, particularly in addressing unmet medical needs where existing treatments are limited or non-existent.
In conclusion, N 2( 4 methoxyphenyl) 5, 5 dioxo 2H, 4H, 6H 5lambda6-thieno[3, 4-c]pyrazol 3-ylicyclopentanecarboxamide represents an exciting advancement in pharmaceutical chemistry with broad implications for drug discovery. Its complex structure, promising biological activities, and favorable pharmacokinetic attributes make it a valuable asset for ongoing research efforts aimed at developing novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping next-generation medicines.
450337-61-8 (N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)